Cas no 1806875-45-5 (5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1806875-45-5
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4872775
• Update Time: 2025-05-24

5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C8H5ClF2N2O/c9-1-4-3-13-5(2-12)7(14)6(4)8(10)11/h3,8,14H,1H2
• InChI Key： LOMDVEYLTOCEKW-UHFFFAOYSA-N
• SMILES： ClCC1C=NC(C#N)=C(C=1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.1
• Topological Polar Surface Area: 56.9

Additional information on 5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-hydroxypyridine

Introduction to 5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806875-45-5)

5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-hydroxypyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its unique CAS number 1806875-45-5, belongs to the pyridine class of heterocyclic aromatic compounds. Its molecular structure incorporates several functional groups, including a chloromethyl group, a cyano group, a difluoromethyl group, and a hydroxyl group, which collectively contribute to its distinct chemical properties and potential applications.

The significance of this compound lies in its versatility as a building block for more complex molecules. In recent years, there has been a growing interest in pyridine derivatives due to their role in the development of novel therapeutic agents. The presence of the chloromethyl group makes this compound particularly useful for nucleophilic substitution reactions, enabling the synthesis of various pharmacologically active compounds. Additionally, the cyano group and the difluoromethyl group enhance the compound's reactivity and stability, making it a valuable intermediate in organic synthesis.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The difluoromethyl group in 5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-hydroxypyridine contributes to improved metabolic stability and binding affinity, which are critical factors in the development of effective drugs. Studies have shown that fluorinated pyridines can exhibit enhanced bioavailability and reduced susceptibility to metabolic degradation, making them attractive candidates for therapeutic applications.

Moreover, the hydroxyl group in this compound introduces polarity and hydrogen bonding capabilities, which can be exploited to improve solubility and interactions with biological targets. These characteristics make it a promising candidate for further exploration in drug discovery programs. Researchers have been particularly interested in its potential as an intermediate for synthesizing kinase inhibitors, which are widely used in treating cancers and inflammatory diseases.

In the context of modern pharmaceutical research, the synthesis and characterization of such complex molecules require sophisticated techniques and methodologies. The preparation of 5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-hydroxypyridine involves multi-step organic reactions, often requiring precise control over reaction conditions to ensure high yield and purity. Advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and mass spectrometry are routinely employed to confirm the structural integrity of the compound.

The chemical properties of this compound also make it suitable for material science applications. For instance, its ability to undergo cross-linking reactions with various functional groups allows for the creation of polymers with tailored properties. These polymers could find applications in coatings, adhesives, or even as components in advanced electronic materials.

From an industrial perspective, the demand for specialized intermediates like 5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-hydroxypyridine is on the rise due to their role in producing high-value pharmaceuticals. Manufacturers are investing in scalable synthetic routes to meet this demand while adhering to stringent quality control measures. This ensures that researchers and pharmaceutical companies receive materials that meet the highest standards of purity and consistency.

The environmental impact of producing such compounds is also a consideration in modern chemical synthesis. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. These initiatives align with broader sustainability goals within the chemical industry, ensuring that progress in drug discovery does not come at an environmental cost.

In conclusion, 5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806875-45-5) represents a fascinating example of how structural complexity can lead to novel applications in pharmaceuticals and materials science. Its unique combination of functional groups makes it a versatile intermediate with broad potential uses. As research continues to uncover new ways to harness its properties, this compound is poised to play an increasingly important role in advancing both scientific knowledge and industrial applications.